Cas no 1215713-40-8 (3-(4-tert-butylphenyl)-8-(5-chloro-2-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 3-(4-tert-butylphenyl)-8-(5-chloro-2-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1215713-40-8
• MF: C₂₄H₂₈ClN₃O₃S
• MW: 474.015423774719
• CID: 5342631
• Update Time: 2025-10-30

3-(4-tert-butylphenyl)-8-(5-chloro-2-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-(tert-butyl)phenyl)-8-((5-chloro-2-methylphenyl)sulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 3-(4-tert-butylphenyl)-8-(5-chloro-2-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 3-(4-tert-butylphenyl)-8-(5-chloro-2-methylphenyl)sulfonyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 3-(4-tert-butylphenyl)-8-[(5-chloro-2-methylphenyl)sulfonyl]-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C24H28ClN3O3S/c1-16-5-10-19(25)15-20(16)32(30,31)28-13-11-24(12-14-28)26-21(22(29)27-24)17-6-8-18(9-7-17)23(2,3)4/h5-10,15H,11-14H2,1-4H3,(H,27,29)
• InChI Key： ZDEKWJJPONKRAM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)S(N1CCC2(CC1)N=C(C1C=CC(=CC=1)C(C)(C)C)C(N2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 845
• XLogP3: 4.7
• Topological Polar Surface Area: 87.2

Additional information on 3-(4-tert-butylphenyl)-8-(5-chloro-2-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

3-(4-tert-butylphenyl)-8-(5-chloro-2-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one: A Comprehensive Overview

The compound with CAS No. 1215713-40-8, known as 3-(4-tert-butylphenyl)-8-(5-chloro-2-methylbenzenesulfonyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The molecule's structure is further distinguished by the presence of a triazaspiro ring system and several substituents that confer unique chemical and biological properties.

Spiro compounds have been extensively studied due to their potential in drug design and as building blocks for advanced materials. The triazaspiro[4.5]decene core of this compound is particularly interesting because it combines the properties of a spiro system with those of a triazole ring, which is known for its stability and reactivity in certain chemical environments. The substituents attached to this core—namely, the 4-tert-butylphenyl group and the 5-chloro-2-methylbenzenesulfonyl group—play a crucial role in modulating the compound's physical and chemical properties.

The 4-tert-butylphenyl group is a bulky aryl substituent that can influence the molecule's solubility, stability, and interactions with biological systems. Similarly, the 5-chloro-2-methylbenzenesulfonyl group introduces electron-withdrawing effects due to the sulfonyl moiety and halogen substitution, which can enhance the compound's reactivity in certain reactions or its ability to act as a ligand in coordination chemistry.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its potential applications in drug discovery. Researchers have explored its ability to act as a kinase inhibitor or as a scaffold for developing bioactive molecules. For instance, the triazaspiro core has been shown to exhibit moderate inhibitory activity against certain protein kinases, making it a promising candidate for further optimization in anticancer drug development.

In addition to its biological applications, this compound has also been investigated for its role in materials science. The unique electronic properties of the triazaspiro[4.5]decene system make it a potential candidate for use in organic electronics or as a component in advanced polymers. Ongoing research is exploring how the substituents on this molecule can be tuned to enhance its electronic conductivity or photovoltaic properties.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that highlight modern organic synthesis techniques. The construction of the triazaspiro core typically requires precise control over reaction conditions to ensure high yields and selectivity. The introduction of the bulky 4-tert-butylphenyl group and the electron-withdrawing 5-chloro-2-methylbenzenesulfonyl group adds complexity to the synthesis but also underscores the versatility of modern synthetic methodologies.

Furthermore, computational studies have provided valuable insights into the molecular interactions and stability of this compound. Density functional theory (DFT) calculations have revealed that the triazaspiro core exhibits significant aromaticity, which contributes to its overall stability and reactivity. These findings have been corroborated by experimental data from spectroscopic analyses, such as NMR and IR spectroscopy.

In terms of pharmacokinetics and toxicity profiles, preliminary studies suggest that this compound has favorable absorption characteristics in vitro. However, further research is needed to evaluate its bioavailability and metabolic stability in vivo. These aspects are critical for determining whether this compound can progress from preclinical studies to clinical trials.

The development of efficient analytical methods for characterizing this compound has also been an area of active research. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have been employed to ensure accurate quantification and structural elucidation. These advancements are essential for maintaining quality control during large-scale synthesis and formulation development.

In conclusion, CAS No. 1215713-40-8 represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse applications across multiple disciplines. Its unique structure, derived from combining a triazaspiro[4.5]decene core with strategically placed substituents like 4-tert-butylphenyl and 5-chloro-2-methylbenzenesulfonyl, positions it as a valuable tool in both medicinal chemistry and materials science research.